N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H23N3O4/c1-5-23-15-9-8-13(11-16(15)27-12-20(2,3)19(23)26)21-17(24)14-7-6-10-22(4)18(14)25/h6-11H,5,12H2,1-4H3,(H,21,24)
• InChI Key: MGCJAXQCCGCCPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=CN(C3=O)C)OCC(C1=O)(C)C
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H23N3O4 and its molecular weight is 369.421. The purity is usually 95%.
BenchChem offers high-quality N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Cytotoxic Activity in Cancer Research

Carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxicity against various cancer cell lines. For instance, compounds in this class demonstrated significant growth inhibitory properties against murine P388 leukemia and Lewis lung carcinoma, with some compounds achieving IC50 values below 10 nM. These compounds' efficacy extends to in vivo studies, where they have shown curative potential against colon tumors in mice at specific dosages (Deady et al., 2005).

2. Development of Serotonin-3 (5-HT3) Receptor Antagonists

Research into the development of serotonin-3 receptor antagonists has included studies on carboxamide derivatives similar to the compound . These studies have explored the structure-activity relationship (SAR) and the influence of various aromatic nuclei on 5-HT3 receptor antagonistic activity. This research is crucial for developing new therapeutic agents targeting serotonin receptors, potentially applicable in treating conditions like anxiety and gastrointestinal disorders (Harada et al., 1995).

3. Quantitative Structure–Activity Relationship (QSAR) Studies

QSAR studies have been conducted on carboxamide derivatives for their antibacterial properties. These studies involve designing and synthesizing novel compounds and evaluating their effectiveness against various bacterial strains. Such research is integral in developing new antibacterial agents, particularly in the face of increasing antibiotic resistance (Palkar et al., 2017).

4. Analytical Method Development for Pharmaceutical Research

Analytical methods using liquid chromatography-mass spectrometry (LC-MS) have been developed for the quantification of carboxamide derivatives in biological samples. This is crucial for pharmacokinetic studies and the development of new pharmaceutical compounds. Such analytical methods enable the accurate measurement of drug concentrations in plasma, essential for determining the dosage and efficacy of new drugs (Lukka et al., 2008).

5. Antiallergic Activity

Some acidic derivatives of related compounds have been tested for potential antiallergic activities. These studies are significant for discovering new therapeutic options for treating allergies, a prevalent condition affecting a large portion of the population (Wade et al., 1983).